N-methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine

• IUPAC Name: N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine
• InChI: InChI=1S/C17H19N3O5/c1-18(11-10-14-2-4-15(5-3-14)19(21)22)12-13-25-17-8-6-16(7-9-17)20(23)24/h2-9H,10-13H2,1H3
• InChI Key: BDCVRCLAXLOSLH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=C(C=C1)[N+](=O)[O-])CCOC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H19N3O5
• DSSTOX Substance ID: DTXSID00562557
• Molecular Weight: 345.3 g/mol
• CAS No.: 115287-37-1

Description

N-methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine (CAS 115287-37-1) is a nitro-substituted ethanamine derivative with the molecular formula C₁₇H₁₉N₃O₅ and a molecular weight of 345.35 g/mol . It is a pale white to yellow solid with a melting point of 70–74°C and a predicted boiling point of 513.2°C . The compound is sparingly soluble in chloroform and methanol, with a density of 1.273 g/cm³ and a pKa of 7.60 . Its primary application is as a pharmaceutical intermediate, notably in the synthesis of Dofetilide, a class III antiarrhythmic agent .

Preparation Methods

Synthetic Routes and Reaction Mechanisms

The synthesis of N-methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine involves two primary steps:

• Coupling of p-nitrophenylethylamine hydrochloride with 4-(2-chloroethoxy)nitrobenzene

• Methylation of the intermediate using formic acid and formaldehyde

Coupling Reaction

The coupling step forms the ethanamine backbone by reacting p-nitrophenylethylamine hydrochloride with 4-(2-chloroethoxy)nitrobenzene. This nucleophilic substitution occurs under basic conditions, where the amine group displaces the chloride atom. The reaction proceeds via a phase-transfer catalysis mechanism or in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) .

Key reagents and conditions :

• Base : Potassium carbonate or sodium hydroxide

• Catalyst : Tetrabutylammonium bromide (phase-transfer catalyst)

• Solvent : Water (for phase-transfer) or polar aprotic solvents

• Temperature : 80–100°C

• Reaction time : 3–12 hours .

Methylation Reaction

The intermediate N-[2-(4-nitrophenoxy)ethyl]-4-nitrobenzene ethanamine undergoes methylation using formic acid and formaldehyde via the Eschweiler-Clarke reaction. This step introduces the N-methyl group, critical for the compound’s biological activity .

Key reagents and conditions :

• Methylating agents : Formaldehyde (37% aqueous solution) and formic acid

• Temperature : 60–90°C

• Solvent : Solvent-free or lower aliphatic alcohols

• Reaction time : 6–24 hours .

Optimization Strategies for Industrial Scalability

Solvent and Catalyst Selection

Industrial production prioritizes cost-effectiveness and simplicity. The patent CN1453267A highlights two approaches:

Parameter	Phase-Transfer Catalysis	Polar Solvent Method
Solvent	Water	DMF, DMSO, or acetonitrile
Catalyst	Tetrabutylammonium bromide	None
Temperature	80–100°C	50–120°C
Yield	73%	65–70%

Phase-transfer catalysis in water reduces organic solvent use, lowering costs and environmental impact .

Reaction Conditions

• Temperature control : Maintaining 80–100°C during coupling prevents byproduct formation from premature nitro-group reduction.

• Stoichiometry : A 1:1 molar ratio of p-nitrophenylethylamine hydrochloride to 4-(2-chloroethoxy)nitrobenzene ensures minimal residual reactants .

Industrial-Scale Synthesis Protocol

The following table outlines a representative large-scale synthesis from patent CN1453267A:

Step	Reagents/Quantities	Conditions	Outcome
Coupling	- 20 g 4-(2-chloroethoxy)nitrobenzene	- 70 mL water	N-[2-(4-Nitrophenoxy)ethyl]-4-nitrobenzene ethanamine
	- 20 g p-nitrophenylethylamine hydrochloride	- 15 g K₂CO₃	Yield: 73%
	- 3 g KI, 2 g tetrabutylammonium bromide	- Reflux at 100°C for 3 hrs
Methylation	- 26.5 g intermediate	- Formic acid (excess)	N-Methyl derivative
	- Formaldehyde (37% solution)	- 60–90°C, 6–24 hrs	Yield: 68–75%

Post-reaction purification involves ethyl acetate extraction, aqueous washes, and recrystallization in acetonitrile .

Analytical Validation

Structural Confirmation

• ¹H NMR : Aromatic protons (δ 7.5–8.5 ppm), ethanamine backbone (δ 2.8–3.5 ppm), and N-methyl group (δ 2.3 ppm).

• FT-IR : Nitro group stretches at 1520 cm⁻¹ (asymmetric) and 1350 cm⁻¹ (symmetric) .

• HPLC : Purity >95% using a C18 column with acetonitrile/water gradient .

Purity Assessment

• Melting Point : 72°C (consistent with literature values).

• Mass Spectrometry : Molecular ion peak at m/z 345.350 ([M+H]⁺) .

Challenges and Mitigation Strategies

Byproduct Formation

• Hydrolysis of chloroethoxy group : Minimized by anhydrous conditions and controlled reaction times (<12 hours).

• Incomplete methylation : Addressed by excess formic acid and formaldehyde .

Scalability Issues

• Heat dissipation : Jacketed reactors maintain optimal temperatures during exothermic steps.

• Crystallization efficiency : Acetonitrile recrystallization improves yield and purity .

Comparative Analysis with Alternative Methods

While the patent method dominates industrial production, academic studies explore:

• Reductive amination : Using 4-nitrophenylacetaldehyde and 2-(4-nitrophenoxy)ethylamine with sodium cyanoborohydride. Yields are lower (55–60%) but avoid chlorinated intermediates .

• Enzymatic methylation : Pilot-scale trials with methyltransferases show promise for greener synthesis but remain cost-prohibitive .

Chemical Reactions Analysis

Types of Reactions

RG7422 undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the molecule, potentially altering its pharmacological properties.

Reduction: This reaction can be used to reduce specific functional groups, affecting the molecule’s activity.

Substitution: This reaction involves replacing one functional group with another, which can be used to modify the molecule’s properties

Common Reagents and Conditions

Oxidation: Common reagents include hydrogen peroxide and potassium permanganate.

Reduction: Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogenating agents and nucleophiles

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of sulfoxides or sulfones, while reduction can yield alcohols or amines .

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by the following chemical formula:

• Molecular Formula : C17H19N3O5
• Molecular Weight : 345.36 g/mol

Its structure includes a nitrophenoxy group and an ethylamine moiety, which contribute to its biological activity and reactivity in chemical processes.

Medicinal Chemistry

N-methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine has been studied for its potential as a pharmaceutical agent. Its structural features suggest that it may interact with biological targets involved in various diseases, including cancer and neurodegenerative disorders.

• Case Study : Research indicates that compounds with similar structures exhibit inhibitory effects on certain enzymes related to tumor growth. For instance, derivatives of nitrophenyl compounds have been shown to inhibit protein kinases, which are crucial in cancer progression.

Materials Science

The compound's unique properties make it suitable for applications in materials science, particularly in the development of advanced materials such as polymers and coatings.

• Application Example : The incorporation of nitrophenoxy groups into polymer matrices can enhance their thermal stability and mechanical properties. This is particularly relevant in the production of high-performance materials used in aerospace and automotive industries.

Analytical Chemistry

In analytical chemistry, this compound can serve as a reagent for the detection of various analytes through spectroscopic methods.

• Analytical Application : The compound's ability to form complexes with metal ions can be exploited in the development of sensors for environmental monitoring. For example, it can be used to detect heavy metals in water samples by forming colored complexes that can be quantified spectrophotometrically.

Data Tables

Application Area	Description	Potential Impact
Medicinal Chemistry	Inhibitory effects on cancer-related enzymes	Development of new anticancer drugs
Materials Science	Enhances thermal stability in polymers	Creation of high-performance materials
Analytical Chemistry	Reagent for metal ion detection	Environmental monitoring and safety assessments

Mechanism of Action

RG7422 exerts its effects by inhibiting class I phosphoinositide 3-kinase and mechanistic target of rapamycin kinase. These enzymes play crucial roles in cell growth, proliferation, and survival. By inhibiting these pathways, RG7422 can induce cell cycle arrest, apoptosis, and autophagy in cancer cells. The molecular targets include the p110α, p110β, p110δ, and p110γ isoforms of phosphoinositide 3-kinase, as well as mechanistic target of rapamycin kinase .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Nitro Substituents

a. 1-(3-(4-Nitrophenoxy)propyl)pyrrolidine (CAS 92033-81-3)

• Similarity Score : 0.94 (highest among analogs) .
• Key Differences : Replaces the ethanamine backbone with a pyrrolidine ring and a propyl chain.
• Implications : The cyclic amine (pyrrolidine) may enhance rigidity and alter binding affinity in pharmaceutical applications.

b. 4-Fluoro-N-[(4-nitrophenyl)methyl]benzeneethanamine (CAS 355383-13-0)

• Molecular Formula : C₁₅H₁₅FN₂O₂; Molecular Weight : 274.29 g/mol .
• Key Differences : Substitutes one nitro group with fluorine and lacks the ethanamine linkage.
• Implications : Fluorine’s electron-withdrawing effects may reduce reactivity compared to the parent compound.

c. N-Methyl-2-(4-nitrophenyl)ethanamine Hydrochloride (CAS 166943-39-1)

• Molecular Formula : C₉H₁₁N₂O₂Cl; Molecular Weight : 230.65 g/mol .
• Key Differences: Simpler structure without the phenoxy group; hydrochloride salt improves aqueous solubility.
• Applications: Intermediate in non-cardiac pharmaceuticals, likely due to altered polarity .

Functional Group Variants

a. N-(4-Ethylbenzyl)-2-(2-methoxyphenyl)ethanamine (CAS 423734-61-6)

• Key Differences : Replaces nitro groups with methoxy and ethyl substituents .
• Implications : Methoxy groups are electron-donating, increasing stability but reducing electrophilicity compared to nitro groups.

b. N-Methyl-2-(4-nitrophenyl) Ethane Sulfonamide (CAS not specified)

• Key Differences : Contains a sulfonamide group instead of an ethanamine backbone .
• Synthetic Relevance : Produced via sulfonation and amidation, indicating divergent reactivity profiles .

Physicochemical and Pharmacological Comparisons

Table 1: Physical Properties

Compound (CAS)	Molecular Weight	Melting Point (°C)	Solubility	Key Functional Groups
115287-37-1	345.35	70–74	Chloroform, Methanol	Dual nitro, ethanamine
92033-81-3	Not reported	Not reported	Not reported	Pyrrolidine, nitro
355383-13-0	274.29	Not reported	Not reported	Fluoro, nitro, benzylamine
166943-39-1	230.65	Not reported	Water (as HCl salt)	Nitro, hydrochloride salt

Biological Activity

N-methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine, also known by its CAS number 115287-37-1, is a synthetic organic compound that has garnered attention for its potential biological activities. This article explores its chemical properties, synthesis, biological mechanisms, and relevant case studies.

• Molecular Formula : C17H19N3O5
• Molecular Weight : 345.35 g/mol
• IUPAC Name : N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine

Synthesis

The synthesis of this compound typically involves the reaction of 2-(4-nitrophenoxy)ethylamine with 4-nitrophenylacetaldehyde under controlled conditions. Key steps include:

• Reaction Conditions : The reaction is generally facilitated using a Lewis acid catalyst in an organic solvent.
• Purification : Post-synthesis, the compound is purified through crystallization or chromatography to achieve high purity levels.

Biological Mechanisms

The biological activity of this compound is primarily linked to its interaction with various molecular targets, including enzymes and receptors. Notably, the presence of nitro groups allows for redox reactions that can generate reactive oxygen species (ROS), potentially leading to cellular damage or modulation of signaling pathways.

• Enzyme Interaction : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It may act as a ligand for certain receptors, influencing physiological responses.

Biological Activity and Applications

Research indicates that this compound exhibits various biological activities:

• Antimicrobial Properties : Preliminary studies suggest potential antimicrobial effects against certain bacterial strains.
• Anticancer Activity : In vitro studies have shown that the compound can inhibit the growth of cancer cell lines, indicating its potential as a chemotherapeutic agent.

Case Studies and Research Findings

• Anticancer Activity : A study evaluating the effects of nitro-substituted compounds on cancer cells demonstrated that this compound inhibited cell proliferation in several cancer lines, with IC50 values indicating significant potency.

  Cell Line	IC50 (µM)
  MCF-7 (Breast)	0.9
  HeLa (Cervical)	1.5
  A549 (Lung)	1.0

• Antimicrobial Testing : The compound was tested against Gram-positive and Gram-negative bacteria, showing promising results in inhibiting bacterial growth, particularly against Staphylococcus aureus.
• Mechanistic Studies : Research utilizing cell-free assays indicated that the compound could modulate key signaling pathways involved in apoptosis and cell cycle regulation.

Synthesis routes and methods I

Procedure details

To a solution of N-methyl-4-nitrophenethylamine (1.5 g) (J.O.C., [1956], 21, 45) and 2-[4-nitrophenoxy]ethyl chloride (1.55 g) (C.A., [1955], 49, 3163e) in acetonitrile (50 ml) was added potassium carbonate (1.25 g) and sodium iodide (1.2 g) and the suspension was stirred at reflux for 72 hours. After evaporation to dryness, the residual oily solid was partitioned between a 2N aqueous sodium bicarbonate solution and ethyl acetate. After two further extractions with ethyl acetate, the organic portions were combined, washed with a saturated aqueous brine solution, dried over magnesium sulphate, filtered and evaporated. The resultant orange solid (2.7 g) was crystallised from ethanol to give the title compound, (1.9 g), m.p. 74°.

Synthesis routes and methods II

Procedure details

In another embodiment, the competitive inhibitor is a selenium analog of dofetilide (N-[4-(2-[2-[4-(methanesulphonamido)phenoxy]-N-methylethylamino]ethyl)phenyl]methane-sulfphonamide). In one aspect of this embodiment, the selenium analog is di-seleno-dofetilide(n-[4-(2-[2-[4-(methaneselenodoioxamido)phenoxyl]-N-methylethylamino)ethyl)phenyl]-methane-selenodioxamide). Di-seleno-dofetilide may be synthesized according to the scheme shown in FIG. 3, which is based on the synthesis of dofetilide described in U.S. Pat. No. 6,124,363. First, N-methyl-2-(4-nitrophenyl)ethylamine hydrochloride (compound 310) is mixed with 4-(2-chloroethoxy)nitrobenzene (compound 320), anhydrous potassium carbonate, potassium iodide, tetra-n-butylammonium iodide and deionized water and heated under reflux for 3 hours. Next, the mixture is cooled to about 40° C., ethyl acetate is added, and the mixture is extracted with ethyl acetate and concentrated. Ethanol is then added to the extract to precipitate the product and the product is filtered to give N-Methyl-N-[2-(4-nitrophenoxy)ethyl]-4-nitrophenethylamine (compound 330). In the next step, compound 330 and 5% w/v palladium-on-carbon are added to methanol, stirred and hydrogenated at 60 p.s.i. to give N-Methyl-N-[2-(4-aminophenoxy)ethyl]-4-aminophethylamine (compound 340). Compound 340 is then added to acetonitrile, followed by triethylamine and methaneselenodioxy chloride. Sodium carbonate is then added to the reaction mixture and distilled. Next, sodium hydroxide is added to the mixture, followed by concentrated hydrochloric acid. The solid is the collected by filtration, washed with water, and dried to obtain di-seleno-dofetilide (compound 350).